1-[(3-chloro-4-fluorophenoxy)methyl]-1H-pyrazole-3-carbohydrazide

• IUPAC Name: 1-[(3-chloro-4-fluorophenoxy)methyl]pyrazole-3-carbohydrazide
• InChI: InChI=1S/C11H10ClFN4O2/c12-8-5-7(1-2-9(8)13)19-6-17-4-3-10(16-17)11(18)15-14/h1-5H,6,14H2,(H,15,18)
• InChI Key: JSFAWMANUCBPDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCN2C=CC(=N2)C(=O)NN)Cl)F
• Molecular Formula: C11H10ClFN4O2
• Molecular Weight: 284.67 g/mol
• CAS No.: 1004193-94-5

Description

1-[(3-chloro-4-fluorophenoxy)methyl]-1H-pyrazole-3-carbohydrazide is a useful research compound. Its molecular formula is C11H10ClFN4O2 and its molecular weight is 284.68. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Synthesis

• Compounds similar to 1-[(3-chloro-4-fluorophenoxy)methyl]-1H-pyrazole-3-carbohydrazide have been synthesized and structurally characterized. These compounds, including various pyrazole derivatives, are of interest due to their diverse chemical structures and potential applications in various fields (Mohammedab & Khanum, 2014).

Crystallography and Molecular Structure

• Studies on substituted pyrazolines, closely related to the compound , have focused on their crystal structures and molecular conformations. Such research helps in understanding the physical and chemical properties of these compounds, which is crucial for their practical applications (Chopra, Mohan, Vishalakshi, & Row, 2007).

Antimicrobial Properties

• Research has been conducted on novel pyrazole derivatives for their antimicrobial activities. This indicates the potential use of these compounds in developing new antimicrobial agents (Al-Ghamdi, 2019).

Conformational and NBO Analysis

• Studies involving conformational and natural bond orbital (NBO) analysis of pyrazole derivatives contribute to a deeper understanding of their chemical behavior and potential reactivity, which is significant for designing new compounds with desired properties (Channar et al., 2019).

Molecular Docking and Spectroscopic Studies

• Molecular docking and spectroscopic studies of pyrazole-carbohydrazide derivatives reveal their potential as bioactive compounds, useful in drug design and pharmaceutical research (Karrouchi et al., 2021).

Corrosion Inhibition

• Some pyrazole derivatives have been investigated for their corrosion inhibition properties, particularly in industrial applications where metal preservation is crucial (Paul, Yadav, & Obot, 2020).

Mechanism of Action

Target of Action

The primary target of “1-[(3-chloro-4-fluorophenoxy)methyl]-1H-pyrazole-3-carbohydrazide” is the enzyme Stearoyl-CoA Desaturase 1 (SCD1) . SCD1 plays a key role in lipid homeostasis and body weight regulation .

Mode of Action

The compound acts as a potent and selective inhibitor of SCD1 . It inhibits the conversion of saturated, long-chain fatty acyl-CoAs to monounsaturated, long-chain fatty acyl-CoAs . This interaction with its target results in the modulation of lipid metabolism .

Biochemical Pathways

The affected biochemical pathway is the fatty acid metabolism . By inhibiting SCD1, the compound prevents the conversion of saturated fatty acids to monounsaturated fatty acids . This can lead to changes in lipid homeostasis and potentially influence body weight regulation .

Result of Action

The molecular and cellular effects of the compound’s action involve changes in lipid metabolism. By inhibiting SCD1, the compound can alter the balance of saturated and unsaturated fatty acids within cells . This could potentially lead to changes in cellular function and overall metabolism .